Cas no 2361-27-5 (Thiophene-2-carbohydrazide)

• Product Name: Thiophene-2-carbohydrazide
• CAS No: 2361-27-5
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• MDL: MFCD00005435
• CID: 42812
• PubChem ID: 73098
• Update Time: 2025-05-22

Thiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• Thiophene-2-carbohydrazide
• Thiophene-2-carboxylic hydrazide
• 2-THIOPHENECARBOXYLIC HYDRAZIDE
• 2-THIOPHENECARBOHYDRAZIDE
• THIOPHENE-2-CARBOXYLIC ACID HYDRAZIDE
• 2-Thiophenecarboxylic acid hydrazide
• 2-Thenoylhydrazine
• 2-Thiophenecarbohydrazonic acid
• 2-thiophenecarboxcylic acid hydrazine
• 2-Thenoylhydrazide
• 2-Thienoylhydrazine
• 2-Thienyl hydrazide
• 2-Thienylcarboxylic acid hydrazide
• 2-Thiophenecarbonyl hydrazide
• NSC 653
• SY048333
• UNII-W4J3WEF93N
• F3146-2497
• BIDD:GT0451
• MFCD00005435
• HMS1722A21
• 2-thiophene carboxylic acid hydrazide
• 2-Thenoic hydrazide
• SCHEMBL355263
• SOGBOGBTIKMGFS-UHFFFAOYSA-
• AM9858
• 2-thiophencarboxylic acid hydrazide
• thenohydrazide
• EINECS 219-107-0
• NSC120045
• W-107392
• F10320
• InChI=1/C5H6N2OS/c6-7-5(8)4-2-1-3-9-4/h1-3H,6H2,(H,7,8)
• FT-0634215
• 2-Thiophenecarboxylic acid hydrazide, >=98%
• PS-5271
• A816801
• 2-Thiophenecarboxylicacidhydrazide
• CS-W018291
• thiophene-2-carboxylic hydrazone
• 2-Thiophenecarboxylic acid, hydrazide
• T1140
• NSC653
• 2361-27-5
• AKOS000200290
• Z56974792
• W4J3WEF93N
• NSC-653
• EN300-17658
• NSC-120045
• 2thiophenecarboxylic hydrazide
• CHEMBL3091844
• DTXSID80178271
• 2-Thiophenecarbohydrazide #
• NS00027461
• 2-Thiophenecarboxylic acid, hydrazide (8CI)(9CI)
• STK061684
• 2-Thiophene carboxylic hydrazide
• DB-046201
• DTXCID10100762
• BBL104270
• 2-Thiophenecarboxylic acid, hydrazide (8CI)

• MDL： MFCD00005435
• Inchi： 1S/C5H6N2OS/c6-7-5(8)4-2-1-3-9-4/h1-3H,6H2,(H,7,8)
• InChI Key： SOGBOGBTIKMGFS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NN)=O
• BRN： 114437

Computed Properties

• Exact Mass: 142.02000
• Monoisotopic Mass: 142.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 83.4A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.291 (estimate)
• Melting Point: 137.0 to 140.0 deg-C
• Boiling Point: 260°Cat760mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.6430 (estimate)
• PSA: 83.36000
• LogP: 1.44280
• Solubility: Not determined

Thiophene-2-carbohydrazide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on Thiophene-2-carbohydrazide

Recent Advances in Thiophene-2-carbohydrazide (CAS: 2361-27-5) Research: A Comprehensive Review

Thiophene-2-carbohydrazide (CAS: 2361-27-5) has emerged as a pivotal compound in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and structural adaptability. Recent studies have highlighted its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory applications. This research brief consolidates the latest findings on Thiophene-2-carbohydrazide, focusing on its synthesis, mechanism of action, and therapeutic efficacy.

The synthesis of Thiophene-2-carbohydrazide has been optimized through various chemical routes, with recent advancements emphasizing green chemistry principles to enhance yield and purity. Researchers have reported successful synthesis using thiophene-2-carboxylic acid as a starting material, followed by hydrazination under mild conditions. The compound's structural flexibility allows for facile derivatization, enabling the exploration of diverse biological activities. Notably, its hydrazide moiety serves as a key pharmacophore, contributing to its interaction with biological targets.

In antimicrobial research, Thiophene-2-carbohydrazide derivatives have demonstrated significant activity against a range of pathogens, including multidrug-resistant bacteria and fungi. Mechanistic studies suggest that these compounds disrupt microbial cell wall synthesis and inhibit essential enzymes, such as DNA gyrase and dihydrofolate reductase. Recent in vitro and in vivo studies have shown promising results, with some derivatives exhibiting potency comparable to standard antibiotics. These findings underscore the potential of Thiophene-2-carbohydrazide as a lead compound for developing new antimicrobial agents.

Anticancer research has also explored the efficacy of Thiophene-2-carbohydrazide derivatives, particularly in targeting cancer cell proliferation and apoptosis. Studies indicate that these compounds can modulate key signaling pathways, such as PI3K/AKT and MAPK, leading to cell cycle arrest and programmed cell death. Additionally, some derivatives have shown selective toxicity towards cancer cells while sparing normal cells, highlighting their potential as targeted therapies. Recent preclinical trials have further validated their anticancer properties, paving the way for future clinical investigations.

Beyond antimicrobial and anticancer applications, Thiophene-2-carbohydrazide has been investigated for its anti-inflammatory and antioxidant properties. Research suggests that its derivatives can inhibit pro-inflammatory cytokines and reactive oxygen species, making them potential candidates for treating chronic inflammatory diseases. The compound's ability to chelate metal ions further enhances its therapeutic profile, particularly in conditions involving oxidative stress.

In conclusion, Thiophene-2-carbohydrazide (CAS: 2361-27-5) represents a promising scaffold in medicinal chemistry, with diverse pharmacological applications supported by robust scientific evidence. Continued research into its derivatives and mechanisms of action will likely yield innovative therapeutic solutions, addressing unmet medical needs in various disease areas. This brief underscores the importance of ongoing exploration and development of Thiophene-2-carbohydrazide-based compounds in the chemical biology and pharmaceutical industries.